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Compound of Interest

1,5-Dichloro-3-methyl-2-
Compound Name:
nitrobenzene

Cat. No.: B187763

An In-Depth Technical Guide to the Safety Profile of 1,5-Dichloro-3-methyl-2-nitrobenzene

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS)
and should be used in conjunction with official documentation from a chemical supplier.

Executive Summary

1,5-Dichloro-3-methyl-2-nitrobenzene (CAS No. 118665-00-2) is a chlorinated and nitrated
aromatic compound. Publicly available, peer-reviewed toxicological and environmental data for
this specific chemical is limited. The safety information presented is primarily derived from the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, which
indicates hazards related to ingestion, inhalation, and skin/eye contact.[1] Due to the scarcity of
specific data, this guide also references toxicological information for the related isomer 2,5-
Dichloronitrobenzene (CAS No. 89-61-2) and details the standardized OECD guidelines used
to determine such chemical hazards.

Chemical Identification and Physical Properties

This section details the primary identifiers and known physical characteristics of 1,5-dichloro-
3-methyl-2-nitrobenzene.
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Identifier Value Source

) 1,5-Dichloro-3-methyl-2-
Chemical Name _ [11[2][3]
nitrobenzene

Synonyms 3,5-Dichloro-2-nitrotoluene [2]

CAS Number 118665-00-2 [L1[21131[41[5]
Molecular Formula C7H5CI2NO2 [1112][3][6]
Molecular Weight 206.03 g/mol [1][5][6]
Physical Form White to Yellow Solid [1]

Storage Temperature Room Temperature [1][5]

Hazard Classification and Safety

The compound is classified under GHS with a "Warning" signal word.[1][6] The following tables
summarize its hazard statements (H-statements) and precautionary statements (P-statements).

Code Hazard Statement

H302 Harmful if swallowed

H332 Harmful if inhaled

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
Source:[1]
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Code Precautionary Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapours/spray.

P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF IN EYES: Rinse cautiously with water for

P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source:[1][6]

// Edges edge [color="#5F6368"]; Data -> Health; Lit -> Health; Test -> Health; Data ->
Physical; Lit -> Physical; Test -> Physical; Data -> Env; Lit -> Env; Test -> Env;

Health -> Class [lhead=cluster_Output]; Physical -> Class; Env -> Class; Class -> Label
[color="#34A853"]; Label -> SDS [color="#34A853"]; } axdot Caption: Logical workflow for GHS
hazard classification of a chemical substance.[7][8][9]

Toxicological Data (Surrogate Analysis)

As specific toxicological values for 1,5-dichloro-3-methyl-2-nitrobenzene are not available,
data for the structural isomer 2,5-Dichloronitrobenzene (CAS 89-61-2) is presented for
illustrative purposes. This compound has undergone more extensive testing.
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Endpoint Species Route Value Source
LD50 Guinea Pig Oral 800 mg/kg bw [10]
LD50 Rat Oral 1000 mg/kg bw [10]
LD50 Rat Dermal > 2000 mg/kg bw  [10]
Group 2B:
) o Possibly
Carcinogenicity IARC - ) ) [10]
carcinogenic to
humans
o ) Not expected to
Skin Irritation In vitro - o [10]
be irritating
Eye Irritation In vivo / In vitro - Irritating [10]
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Initial A; ?essment

Assess Scene Safety
(Ventilation, Ignition Sources)

Identify Exposure Type

Skin

Eye Inhalation

Spill

Skin Contact:
Rinse with plenty of water.
Remove contaminated clothing.

Eye Contact:
Rinse cautiously with water
for at least 15 minutes.

'Fys{ Aid & Spill Control \

Inhalation:
Move to fresh air.
Provide respiratory support.

Spill:
Evacuate area. Wear PPE.
Contain with inert material.

Click to download full resolution via product page

Experimental Protocols

The toxicological values cited above are typically determined using standardized,

internationally recognized methods. Below are summaries of the key OECD (Organisation for
Economic Co-operation and Development) test guidelines relevant to the hazard classifications

of this chemical.
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Acute Oral Toxicity - OECD Test Guideline 420 (Fixed
Dose Procedure)

This method is designed to assess the acute toxic effects of a substance following a single oral
administration.[11][12] It uses fewer animals than traditional LD50 tests.[12][13]

e Principle: Groups of animals, typically female rats, are dosed in a stepwise manner using a
series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[13][14] The goal is to identify a
dose that produces clear signs of toxicity without causing mortality, thereby allowing for
classification into a GHS category.[12][14]

» Methodology:

o Sighting Study: A preliminary study is conducted with a single animal to determine the
appropriate starting dose for the main study.[13]

o Main Study: A group of five animals (per dose step) is fasted and then administered a
single oral dose of the test substance via gavage.[14]

o Observation: Animals are observed for mortality, clinical signs of toxicity (changes in
behavior, weight, etc.), and other effects.[11] The observation period typically lasts for 14
days to monitor for both immediate and delayed effects.[11][12]

o Endpoint: The results allow for the substance to be classified according to its acute oral
toxicity hazard without calculating a precise LD50 value.[11][12]
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Acute Dermal Irritation/Corrosion - OECD Test Guideline
404

This guideline determines the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[15]

e Principle: A single dose of the test substance is applied to a small area of the skin of an
animal, typically an albino rabbit.[15][16] Untreated skin on the same animal serves as a
control.[15][16] The degree of irritation is scored at specific intervals.[15]
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o Methodology:

o Preparation: Approximately 24 hours before the test, the fur is clipped from the animal's
dorsal area. Only animals with healthy, intact skin are used.[15]

o Application: A dose of 0.5 g (for solids) or 0.5 mL (for liquids) is applied to a small patch of
skin (approx. 6 cm?) and covered with a gauze patch and semi-occlusive dressing.[15][16]

o Exposure: The exposure period is typically 4 hours, after which the residual substance is
removed.[16]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling)
at 1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14
days to assess the reversibility of the effects.[16]

o Endpoint: The severity of the skin reactions is graded, and the substance is classified
based on the scores and the reversibility of the observed damage.[15]

Conclusion and Recommendations

While a complete safety profile for 1,5-dichloro-3-methyl-2-nitrobenzene is not available, the
GHS classification indicates it should be handled as a hazardous substance that is harmful if
swallowed or inhaled and causes skin and eye irritation. Researchers must wear appropriate
personal protective equipment (PPE), including gloves and safety glasses, and handle the
material in a well-ventilated area or a chemical fume hood. All institutional safety protocols
should be strictly followed. Given the data gaps, it is prudent to treat this compound with a high
degree of caution until more comprehensive toxicological studies are performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187763#1-5-dichloro-3-methyl-2-nitrobenzene-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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